molecular formula C5H7B B1653687 (Bromomethylidene)cyclobutane CAS No. 1905-06-2

(Bromomethylidene)cyclobutane

Cat. No. B1653687
CAS RN: 1905-06-2
M. Wt: 147.01 g/mol
InChI Key: HIIAWPLDUSIIEM-UHFFFAOYSA-N
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Description

“(Bromomethylidene)cyclobutane” is a type of cyclobutane, which is a four-membered ring . Cyclobutanes are not in a single plane but adopt a puckered or somewhat “folded” conformation . This compound can be purchased for pharmaceutical testing .


Synthesis Analysis

Cyclobutanes can be synthesized from various methods. For instance, they can be synthesized from aliphatic compounds by using suitable reactions to bring about cyclisation . They can also be synthesized from aromatic compounds . A [2 + 2] cycloaddition of terminal alkenes with allenoates enables a rapid synthesis of 1,3-substituted cyclobutanes .


Molecular Structure Analysis

The structure of cyclobutanes, including “(Bromomethylidene)cyclobutane”, is not planar. Instead, they adopt a puckered or somewhat “folded” conformation . This conformation allows the C-H ring hydrogens to slightly deviate away from being completely eclipsed .


Chemical Reactions Analysis

Cyclobutanes can undergo a variety of chemical reactions. For instance, they can undergo a copper-catalyzed radical cascade reaction to synthesize highly functionalized cyclobutene derivatives .


Physical And Chemical Properties Analysis

Cyclobutanes have higher boiling points, melting points, and higher densities due to the greater number of London forces that they contain . They are usually hydrophobic, meaning they do not dissolve in water, and are less dense than water .

Mechanism of Action

While the specific mechanism of action for “(Bromomethylidene)cyclobutane” is not mentioned in the resources, cyclobutanes are known for their unique chemical structures and remarkable biological activities .

Safety and Hazards

When handling “(Bromomethylidene)cyclobutane”, one should avoid breathing vapors, mist, or gas . It’s also important to remove all sources of ignition and beware of vapors accumulating to form explosive concentrations .

Future Directions

Cyclobutanes, including “(Bromomethylidene)cyclobutane”, have been widely applied in synthesis . New strategies for the construction of the cyclobutane skeleton from simple substrates are still highly desirable . The development of these new strategies could lead to more efficient and diverse synthesis of cyclobutane-containing compounds in the future .

properties

IUPAC Name

bromomethylidenecyclobutane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7Br/c6-4-5-2-1-3-5/h4H,1-3H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HIIAWPLDUSIIEM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=CBr)C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60511965
Record name (Bromomethylidene)cyclobutane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60511965
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

147.01 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Bromomethylidene)cyclobutane

CAS RN

1905-06-2
Record name (Bromomethylidene)cyclobutane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60511965
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(Bromomethylidene)cyclobutane
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(Bromomethylidene)cyclobutane
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(Bromomethylidene)cyclobutane
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(Bromomethylidene)cyclobutane

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